Cas no 21926-00-1 (thian-4-amine)

Thian-4-amine is a heterocyclic amine featuring a sulfur-containing six-membered ring, which serves as a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural framework enables functionalization at both the amine and thiane positions, facilitating the development of bioactive compounds, ligands, and catalysts. The presence of sulfur enhances chelating properties, making it useful in coordination chemistry. Additionally, its stability and moderate reactivity allow for selective modifications under controlled conditions. Thian-4-amine is particularly valuable in medicinal chemistry for constructing pharmacophores with potential CNS activity. Its well-defined synthetic routes and compatibility with standard purification methods ensure consistent quality for research and industrial use.
thian-4-amine structure
thian-4-amine structure
Product Name:thian-4-amine
CAS No:21926-00-1
MF:C5H11NS
MW:117.21253991127
MDL:MFCD07371524
CID:51917
PubChem ID:418807
Update Time:2025-10-04

thian-4-amine Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-2H-thiopyran-4-amine
    • Tetrahydrothiopyran-4-ylamine
    • 4-AMINOTETRAHYDRO-2H-THIOPYRAN
    • Dibenzocyclooctyne-aMine for Copper-free Click CheMistry
    • thian-4-amine
    • (tetrahydro-2H-thiopyran-4-yl)amine
    • 4-amino-2,3,4,5-tetrahydrothiopyran
    • 4-AMINOTETRAHYDROTHIOPYRAN
    • Tetrahydro-thiopyran-4-ylamin
    • Tetrahydro-thiopyran-4-ylamine
    • Synonyms4-Aminotetrahydro-2H-thiopyran
    • 21926-00-1
    • FT-0649838
    • EN300-57160
    • Tetrahydrothiopyran-4-ylamine, AldrichCPR
    • J-014361
    • AMY3238
    • RPIXOLUIHUFDOY-UHFFFAOYSA-N
    • 2H-Thiopyran-4-amine, tetrahydro-
    • SCHEMBL384354
    • AKOS000174928
    • CS-W000397
    • MFCD07371524
    • DTXSID80329246
    • AB32569
    • A4694
    • PS-6059
    • F15695
    • SY128860
    • DB-013030
    • MDL： MFCD07371524
    • Inchi： 1S/C5H11NS/c6-5-1-3-7-4-2-5/h5H,1-4,6H2
    • InChI Key： RPIXOLUIHUFDOY-UHFFFAOYSA-N
    • SMILES： S1CCC(CC1)N

Computed Properties

  • Exact Mass: 117.06100
  • Monoisotopic Mass: 117.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 50
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 0°C
  • Boiling Point: 192.9 ℃ at 760 mmHg
  • Flash Point: 0°C
  • Refractive Index: 1.524
  • PSA: 51.32000
  • LogP: 1.54100
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

thian-4-amine Security Information

thian-4-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

thian-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0154-1g
Tetrahydro-thiopyran-4-ylamine
 21926-00-1 96%
1g
 763.24CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0154-5g
Tetrahydro-thiopyran-4-ylamine
 21926-00-1 96%
5g
 2527.17CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0154-25g
Tetrahydro-thiopyran-4-ylamine
 21926-00-1 96%
25g
 8141.21CNY 2021-05-07
Chemenu
CM181903-5g
4-Aminotetrahydro-2H-thiopyran
 21926-00-1 95%
5g
 $267 2021-08-05
Chemenu
CM181903-10g
4-Aminotetrahydro-2H-thiopyran
 21926-00-1 95%
10g
 $445 2021-08-05
Chemenu
CM181903-25g
4-Aminotetrahydro-2H-thiopyran
 21926-00-1 95%
25g
 $800 2021-08-05
Alichem
A119001507-5g
Tetrahydro-2H-thiopyran-4-amine
 21926-00-1 95%
5g
 $293.55 2023-09-02
Alichem
A119001507-10g
Tetrahydro-2H-thiopyran-4-amine
 21926-00-1 95%
10g
 $499.80 2023-09-02
Alichem
A119001507-25g
Tetrahydro-2H-thiopyran-4-amine
 21926-00-1 95%
25g
 $897.75 2023-09-02
Chemenu
CM181903-1g
4-Aminotetrahydro-2H-thiopyran
 21926-00-1 95%+
1g
 $71 2022-06-11

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